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The following table summarizes the critical dosing and safety outcomes from the dose-escalation and

expansion study [1]:

Parameter Result / Value

Voxtalisib Recommended Phase 2 Dose
(RP2D)

70 mg once daily (with Pimasertib 60 mg)

Maximum Tolerated Dose (MTD) Voxtalisib 70 mg + Pimasertib 90 mg once daily

Most Frequent Treatment-Emergent
Adverse Events (TEAEs)

Diarrhea (75%), Fatigue (57%), Nausea (50%)

Dose Interruption (at RP2D) 73% of patients

Dose Reduction (at RP2D) 20% of patients

Treatment Discontinuation due to TEAEs
(at RP2D)

26% of patients

Preliminary Efficacy (All Patients) 1% Complete Response (CR), 5% Partial Response
(PR), 46% Stable Disease (SD)
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Experimental Protocol & Study Design

This phase Ib study aimed to determine the MTD and RP2D for the Voxtalisib and Pimasertib combination

in patients with advanced solid tumours [1].

Patient Population: Adults with selected advanced solid tumours (e.g., pancreatic, colorectal,

NSCLC, melanoma) and/or tumours with alterations in MAPK or PI3K pathway genes (e.g., KRAS,
NRAS, BRAF, PIK3CA) [1].

Study Design: The study included a dose-escalation phase using a modified "3 + 3" design,
followed by a dose-expansion phase in specific tumour cohorts. Treatment cycles were 21 days [1].

Dose-Limiting Toxicity (DLT) Assessment: DLTs were primarily monitored during the first treatment
cycle. A DLT was defined as a grade ≥3 adverse event considered at least possibly related to the

study drug, or any AE that caused a treatment delay of more than two weeks [1].
Primary Endpoint: Incidence of DLTs and determination of MTD/RP2D [1].

Secondary Endpoints: Included tumour response per RECIST v1.1, characterization of overall
safety and pharmacokinetics (PK) [1].

Key Considerations & Troubleshooting

Poor Long-Term Tolerability: The study concluded that the combination showed poor long-term
tolerability, leading to a high rate of dose modifications. The RP2D was lower than the MTD due to

the challenging safety profile [1].
Limited Efficacy: The combination demonstrated limited anti-tumour activity in this patient

population, despite pre-clinical rationale [1].
Alternative Combinations: Voxtalisib has also been studied in other combinations. For example,

research in triple-negative breast cancer (TNBC) combined Voxtalisib with a different MEK inhibitor,
AS703026 [2].

Signaling Pathway & Experimental Workflow

The diagrams below illustrate the biological rationale and experimental flow of the clinical study. The

diagrams adhere to the specified color and style guidelines.
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Phase Ib Study Workflow
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The evidence for Voxtalisib's dosing primarily comes from the 2018 phase Ib combination study with

Pimasertib [1]. For the most current information, I recommend checking clinical trial registries like

ClinicalTrials.gov for any subsequent studies or published results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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